Cas no 124832-27-5 (Valacyclovir hydrochloride)

• Product Name: Valacyclovir hydrochloride
• CAS No: 124832-27-5
• MF: C₁₃H₂₁ClN₆O₄
• MW: 360.796641111374
• MDL: MFCD01861507
• CID: 63748
• PubChem ID: 125307930
• Update Time: 2026-02-05

Valacyclovir hydrochloride Chemical and Physical Properties

Names and Identifiers

• Valacyclovir hydrochloride
• VALACICLOVIR HCL
• VALACICLOVIR HYDROCHLORIDE
• VALACV
• VALACYCLOVIR
• L-VALINE 2-[(2-AMINO-1,6-DIHYDRO-6-OXO-9H-PURIN-9YL)METHOXY]ETHYL ESTER, HYDROCHLORIDE SALT
• Valacyclovir Hydrochloride Hydrate
• L-Valacyclovir Hydro
• L-Valacyclovir Hydrochloride
• VALACYCLOVIR HCL
• 2-((2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy)ethyl ester monohydrochloride
• L-Valine 2-(2-Amino-1,6-dihydro-6-oxo-9H-purin-9-ylmethoxy)ethyl Ester Hydrochloride Hydrate
• Valaciclovir
• L-Valine 2-(2-Amino-1,6-dihydro-6-oxo-9H-purin-9-ylmethoxy)ethyl Ester Hydrochloride
• 9-((2-Hydroxy-ethoxy)methyl)guanine L-valine ester hydrochloride
• HMS1922F20
• VALACICLOVIR HYDROCHLORIDE [JAN]
• AC-8065
• HY-17425A
• Valacyclovir hydrochloride (USP)
• AKOS008901386
• Z1546624231
• Valaciclovir Hydrochloride,(S)
• NSC759101
• Valacyclovir hydrochloride, United States Pharmacopeia (USP) Reference Standard
• NC00139
• BW 256
• Valacyclovir hydrochloride (USAN:USP)
• (S)-2-((2-AMINO-6-OXO-1H-PURIN-9(6H)-YL)METHOXY)ETHYL 2-AMINO-3-METHYLBUTANOATE HYDROCHLORIDE
• 124832-27-5
• BV164502
• Q27888031
• Valacyclovir HCl, Pharmaceutical Secondary Standard; Certified Reference Material
• BW-256
• Pharmakon1600-01505368
• 2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]ethyl (2S)-2-amino-3-methylbutanoate;hydrochloride
• Valaciclovir hydrochloride (JP17)
• SW197519-2
• AKOS015951215
• MFCD01861507
• Valaciclovir (as hydrochloride)
• L-Valine, ester with 9-((2-hydroxyethoxy)methyl)guanine, monohydrochloride
• VALACYCLOVIR HYDROCHLORIDE (USP-RS)
• DTXCID0024210
• SCHEMBL40830
• L-Valacyclovir hydrochloride- Bio-X
• BW-256U87
• VALACYCLOVIR HYDROCHLORIDE [USP MONOGRAPH]
• Valtrex
• NSC-759101
• KS-1126
• 2-[(2-amino-6-oxo-3H-purin-9-yl)methoxy]ethyl (2S)-2-amino-3-methylbutanoate;hydrochloride
• MLS001401440
• VALACYCLOVIRHYDROCHLORIDE
• 256-U-87 HYDROCHLORIDE
• Valacyclovir hydrochloride [USAN:USP]
• 256U87 hydrochloride
• SPECTRUM1505368
• VALACICLOVIR HYDROCHLORIDE (EP MONOGRAPH)
• NCGC00159520-02
• VALACICLOVIR HYDROCHLORIDE [MART.]
• VALACYCLOVIR HYDROCHLORIDE (USP MONOGRAPH)
• SureCN5665934
• Valaciclovir hydrochloride (anhydrous), European Pharmacopoeia (EP) Reference Standard
• CHEMBL1201110
• NSC 759101
• s1876
• Tox21_111738_1
• D00398
• EN300-123056
• G447S0T1VC
• Valacyclovir HCl;Valaciclovir hydrochloride
• VALACYCLOVIR HYDROCHLORIDE [ORANGE BOOK]
• BCP06722
• SureCN1888797
• VALACICLOVIR HYDROCHLORIDE ANHYDROUS
• Valacyclovir hydrochloride [USAN]
• Valacyclovir (hydrochloride)
• 2-((2-amino-6-oxo-1,6-dihydro-9H-purin-9-yl)methoxy)ethyl L-valinate hydrochloride
• NCGC00178638-02
• SMR000469208
• L-Valine, 2-((2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy)ethyl ester, monohydrochloride
• 256u
• VALACICLOVIR HYDROCHLORIDE (MART.)
• VALACYCLOVIR HYDROCHLORIDE [USP-RS]
• CCG-100889
• VALACYCLOVIR HYDROCHLORIDE [VANDF]
• Valaciclovir for system suitability, European Pharmacopoeia (EP) Reference Standard
• DTXSID2044210
• L-Valine ester with 9-((2-hydroxyethoxy)methyl)guanine Hydrochloride
• V0111
• 136489-37-7
• VALACICLOVIR HYDROCHLORIDE [EP MONOGRAPH]
• BW 256U87
• CCG-213402
• CHEBI:9919
• L-Valine, 2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl ester, hydrochloride (1:1)
• VALACYCLOVIR HYDROCHLORIDE [MI]
• VALACICLOVIR HYDROCHLORIDE [WHO-DD]
• C07184
• 2-[(2-AMINO-6-OXO-6,9-DIHYDRO-1H-PURIN-9-YL)METHOXY]ETHYL (2S)-2-AMINO-3-METHYLBUTANOATE HYDROCHLORIDE
• ZCDDBUOENGJMLV-QRPNPIFTSA-N
• Valtrex (TN)
• CS-1966
• Tox21_111738
• UNII-G447S0T1VC
• BDBM50248296
• 2-[(2-amino-6-oxo-3H-purin-9-yl)methoxy]ethyl (2S)-2-amino-3-methyl-butanoate
• CAS-124832-27-5
• Valaciclovir hydrochloride (JP18)

• MDL： MFCD01861507
• Inchi： 1S/C13H20N6O4.ClH/c1-7(2)8(14)12(21)23-4-3-22-6-19-5-16-9-10(19)17-13(15)18-11(9)20;/h5,7-8H,3-4,6,14H2,1-2H3,(H3,15,17,18,20);1H/t8-;/m0./s1
• InChI Key： ZCDDBUOENGJMLV-QRPNPIFTSA-N
• SMILES： Cl.O(CCOCN1C=NC2C(NC(N)=NC1=2)=O)C([C@H](C(C)C)N)=O

Computed Properties

• Exact Mass: 360.13100
• Monoisotopic Mass: 360.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 483
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.2800
• Melting Point: 125-135°C
• Boiling Point: 588.4°C at 760 mmHg
• Flash Point: No data available
• Solubility: H2O: >20mg/mL
• PSA: 151.14000
• LogP: 1.28590
• λmax: 253(H2O)(lit.)
• Merck: 9899
• Vapor Pressure: No data available

Valacyclovir hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical Reagents

Additional information on Valacyclovir hydrochloride

Valacyclovir Hydrochloride (CAS No. 124832-27-5): A Comprehensive Overview

Valacyclovir hydrochloride, chemically designated as (R)-2-amino-4-(2-hydroxyethyl)-3-oxo-1,2-benzoxazol-5(4H)-yl]acetic acid monohydrochloride, is a well-established antiviral agent widely used in the treatment of various viral infections. With a CAS number of 124832-27-5, this compound has garnered significant attention in the field of pharmaceutical chemistry and medical research due to its efficacy and mechanism of action. This article provides an in-depth exploration of Valacyclovir hydrochloride, highlighting its chemical properties, pharmacological effects, clinical applications, and the latest advancements in research.

The chemical structure of Valacyclovir hydrochloride features a benzoxazole ring linked to an acetic acid moiety, with a chiral center at the 2-position that contributes to its stability and bioavailability. The hydrochloride salt form enhances its solubility in water, making it highly suitable for oral administration. This structural configuration allows Valacyclovir hydrochloride to effectively inhibit viral replication by converting into its active form, acyclovir, within infected cells.

One of the most remarkable aspects of Valacyclovir hydrochloride is its high oral bioavailability, which is approximately 55% when administered as a tablet or suspension. This attribute is attributed to the prodrug nature of valacyclovir, which undergoes enzymatic conversion in the liver to release acyclovir. The enhanced bioavailability makes Valacyclovir hydrochloride a preferred choice over its parent compound, acyclovir, for patients who require convenient dosing schedules.

Clinically, Valacyclovir hydrochloride has been extensively studied for its efficacy in treating several viral infections caused by herpes simplex virus (HSV), including genital herpes, herpes zoster (shingles), and herpes labialis (cold sores). The drug's ability to penetrate the blood-brain barrier has also made it valuable in managing herpes encephalitis and other neurological complications associated with HSV infections. Recent clinical trials have demonstrated that Valacyclovir hydrochloride can significantly reduce the frequency and severity of recurrent episodes in patients with chronic HSV infections.

The pharmacokinetics of Valacyclovir hydrochloride are characterized by rapid absorption following oral administration, with peak plasma concentrations typically achieved within 1 to 2 hours. The drug exhibits linear pharmacokinetics over a wide dose range, allowing for flexible dosing regimens tailored to individual patient needs. Its elimination half-life is approximately 3 to 4 hours in healthy individuals but can be prolonged in patients with impaired renal function, necessitating dose adjustments.

Recent research has explored the potential applications of Valacyclovir hydrochloride beyond its traditional antiviral uses. Studies have suggested that this compound may exhibit anti-inflammatory properties, making it a candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preclinical investigations have hinted at its potential role in neuroprotection against oxidative stress-induced neuronal damage, which could have implications for neurodegenerative diseases like Alzheimer's and Parkinson's.

The development of novel formulations and delivery systems for Valacyclovir hydrochloride has been an area of active investigation. Nanoparticulate-based drug delivery systems have shown promise in enhancing the bioavailability and targeted delivery of Valacyclovir hydrochloride, particularly in cases where systemic or localized treatment is required. These advancements could lead to improved therapeutic outcomes and reduced side effects for patients receiving Valacyclovir hydrochloride therapy.

From a chemical biology perspective, the mechanism of action of Valacyclovir hydrochloride involves its conversion to acyclovir within infected cells. Acyclovir then competitively inhibits viral DNA polymerase, thereby preventing the synthesis of new viral DNA strands. This process is highly specific to viral enzymes and does not significantly affect host cellular enzymes, minimizing systemic toxicity. However, resistance mechanisms have been observed in some cases due to mutations in the viral DNA polymerase gene.

The safety profile of Valacyclovir hydrochloride is generally favorable when used as directed. Common side effects include nausea, headache, dizziness, and gastrointestinal discomfort. Rare but serious adverse effects may include pancreatitis and severe hypersensitivity reactions. Patients with pre-existing conditions such as kidney disease or liver impairment should use caution when taking Valacyclovir hydrochloride, as dose modifications may be necessary to avoid adverse outcomes.

In conclusion, Valacyclovir hydrochloride (CAS No. 124832-27-5) remains a cornerstone in antiviral therapy due to its efficacy, ease of administration, and broad spectrum of activity against HSV infections. Ongoing research continues to uncover new therapeutic potentials for this compound beyond its traditional uses, Valacyclovir hydrochloride stands as a testament to the importance of prodrug design and innovative drug delivery systems in modern medicine.